(2R)-3-(((2-Aminoethoxy)(hydroxy)phosphoryl)oxy)propane-1,2-diyl ditetradecanoate-d54

• Molecular Formula: C33H66NO8P
• Molecular Weight: 690.2 g/mol
• InChI: InChI=1S/C33H66NO8P/c1-3-5-7-9-11-13-15-17-19-21-23-25-32(35)39-29-31(30-41-43(37,38)40-28-27-34)42-33(36)26-24-22-20-18-16-14-12-10-8-6-4-2/h31H,3-30,34H2,1-2H3,(H,37,38)/t31-/m1/s1/i1D3,2D3,3D2,4D2,5D2,6D2,7D2,8D2,9D2,10D2,11D2,12D2,13D2,14D2,15D2,16D2,17D2,18D2,19D2,20D2,21D2,22D2,23D2,24D2,25D2,26D2
• InChIKey: NEZDNQCXEZDCBI-QHDWWDETSA-N

(2R)-3-(((2-Aminoethoxy)(hydroxy)phosphoryl)oxy)propane-1,2-diyl ditetradecanoate-d54: Analytical Baseline and Compound Classification for Procurement Decisions

(2R)-3-(((2-Aminoethoxy)(hydroxy)phosphoryl)oxy)propane-1,2-diyl ditetradecanoate-d54, also designated as 1,2-dimyristoyl-d54-sn-glycero-3-phosphocholine (DMPC-d54), is a fully chain-perdeuterated synthetic phosphatidylcholine with a molecular formula of C₃₆H₁₈D₅₄NO₈P and a calculated molecular weight of 731.18–732.27 Da . The compound features the (2R)-stereochemical configuration at the glycerol sn-2 position, with deuterium atoms replacing all 54 hydrogens across both myristoyl (C14:0) acyl chains . This specific deuteration pattern yields a nominal mass shift of M+54 relative to the unlabeled parent compound DMPC (677.93 Da), enabling unequivocal mass spectrometric differentiation and quantification when used as an internal standard in lipidomics workflows [1].

Isotope dilution LC-MS/MS internal standard Supports endogenous DMPC quantification

Solid-state ²H NMR probe Full acyl chain order parameter mapping

SANS contrast-matching component Enhances scattering from hydrogenated peptides

Defined (2R)-stereochemistry membrane model Supports chiral discrimination studies

• [1] ChEBI. 1,2-dimyristoyl-d54-sn-glycero-3-phosphocholine. CHEBI ID: CHEBI:192444. Mass: 677.93250 (unlabeled parent). View Source

Why Generic Substitution Fails: The Analytical and Biophysical Consequences of Deuterium Placement, Purity, and Stereochemistry in (2R)-3-(((2-Aminoethoxy)(hydroxy)phosphoryl)oxy)propane-1,2-diyl ditetradecanoate-d54

Substitution of (2R)-3-(((2-Aminoethoxy)(hydroxy)phosphoryl)oxy)propane-1,2-diyl ditetradecanoate-d54 with alternative deuterated phosphatidylcholine analogs or lower-grade isotopologues introduces quantifiable analytical error and compromises biophysical model fidelity. Deuterium labeling position (acyl chains vs. headgroup) and total deuterium count (d54 vs. d4, d9, d13, d63, d67) produce distinct mass shifts, chromatographic retention time alterations, and differential NMR relaxation properties that preclude direct substitution without method revalidation [1]. Commercial isotopic purity specifications vary substantially—ranging from ≥98 atom % D for DMPC-d54 to 50–60% deuteration on alpha carbons for certain alternative preparations—directly impacting signal-to-noise ratios, limit of quantitation, and the statistical power of tracer studies . Furthermore, the (2R)-stereochemistry of this compound distinguishes it from racemic DMPC preparations, a factor with documented consequences for chiral discrimination and phase behavior in membrane model systems that cannot be replicated by achiral or racemic substitutes [2].

Labeling

DMPC-d54 (chain-perdeuterated)

Headgroup-only d4/d9/d13 variants lack chain structural information for NMR; ¹³C-labeled analogs shift chromatographic co-elution behavior.

Purity

≥98 atom % D isotopic enrichment

Lower deuteration (50–60% at alpha carbons) increases isotopic crosstalk, may reduce LLOQ reliability.

Stereochemistry

(2R) configuration

Racemic DMPC preparations may not replicate chiral discrimination or phase-dependent membrane behavior.

• [1] BOC Sciences. 14:0 PC-[d4]; 14:0 PC-[d9]; 14:0 PC-[d13]; 14:0 PC-[d63]; 14:0 PC-[d67]. Comparative product listings demonstrating variable deuteration patterns and mass shifts. View Source
• [2] Arnett EM, Gold JM. Stereoselective recognition in phospholipid monolayers. J Am Chem Soc. 1982;104(3):636-639. Extends observations of chiral discrimination to dimyristoylphosphatidylcholine. View Source

(2R)-3-(((2-Aminoethoxy)(hydroxy)phosphoryl)oxy)propane-1,2-diyl ditetradecanoate-d54: Comparator-Based Quantitative Evidence for Procurement Decision-Making

Isotopic Purity and Chemical Purity Specifications: DMPC-d54 vs. Alternative Deuterated DMPC Preparations

Commercially available DMPC-d54 from major suppliers is specified at ≥98 atom % D isotopic enrichment with chemical purity of 97% (CP) to >99% (TLC) . In contrast, alternative DMPC-d54 preparations from other sources are specified at 97% overall with only 50–60% deuteration on alpha carbons, representing a substantially lower effective isotopic enrichment at metabolically relevant positions . This difference in isotopic purity directly translates to the proportion of analyte molecules carrying the full d54 label, which determines the intensity of the internal standard signal in the M+54 channel relative to isotopic cross-contamination into the unlabeled analyte channel.

Isotopic purity

Head-to-head

≥98 atom % D vs 50–60% at alpha carbons

Supports lower isotopic crosstalk

Reported supplier specifications; verify lot-specific COA

Evidence Dimension	Isotopic purity (atom % D) and chemical purity specifications
Target Compound Data	98 atom % D isotopic purity; 97% (CP) chemical purity (Sigma-Aldrich 711047); >99% chemical purity by TLC with 98% deuteration (CortecNet CD5012P025)
Comparator Or Baseline	Alternative commercial DMPC-d54: 97% purity overall, 50–60% deuteration on alpha carbons (Cambridge Isotope Laboratories DLM-11093-0.1)
Quantified Difference	≥98 atom % D vs. 50–60% alpha carbon deuteration (effective isotopic enrichment difference of 1.6× to 2.0× at alpha positions); chemical purity 97% (CP) to >99% vs. 97% nominal
Conditions	Vendor technical datasheet specifications; certificate of analysis parameters

Why This Matters

Higher isotopic purity reduces isotopic crosstalk into unlabeled analyte channels, improving lower limit of quantitation (LLOQ) and enabling accurate quantification of low-abundance endogenous DMPC species in biological matrices.

Chromatographic Isotope Effect: Deuterated vs. ¹³C-Labeled Internal Standards in LC-MS Quantification

Deuterated internal standards including perdeuterated lipids exhibit a measurable chromatographic H/D isotope effect, eluting earlier than their protiated counterparts, with the retention time difference scaling with the number of deuterium atoms incorporated [1]. Systematic comparison of deuterated (²H) versus non-deuterated (¹³C and ¹⁵N) stable isotope-labeled internal standards for LC–ESI–MS/MS quantification demonstrates that ¹³C/¹⁵N-labeled standards co-elute precisely with the target analyte, whereas ²H-labeled standards show retention time shifts that can diminish matrix effect compensation [2]. For DMPC-d54 (M+54 mass shift), the extensive deuteration yields a pronounced mass separation from the unlabeled analyte, eliminating spectral overlap in the MS1 dimension at the potential cost of differential chromatographic behavior that must be accounted for in method validation.

Chromatographic effect

Class-level

²H: earlier elution; ¹³C/¹⁵N: co-elution

Informs internal standard selection

H/D isotope effect scales with deuterium count

Evidence Dimension	Retention time co-elution precision and matrix effect compensation capability
Target Compound Data	DMPC-d54 (54 deuterium atoms) exhibits chromatographic H/D isotope effect; deuterated standards generally elute earlier than protiated analytes with ΔRt scaling with deuterium count [1]
Comparator Or Baseline	¹³C-labeled internal standards (no chromatographic isotope effect; co-elute with analyte); ¹³C/¹⁵N-labeled SIL-IS demonstrated superior matrix effect compensation vs. ²H-labeled SIL-IS in LC–ESI–MS/MS of urinary biomarkers [2]
Quantified Difference	Qualitative difference in co-elution behavior (complete co-elution for ¹³C/¹⁵N vs. partial separation for ²H); example ΔRt of 0.03 min for deuterated fatty acids in GC–MS [3]
Conditions	LC–ESI–MS/MS analysis; urinary biomarker quantification (2MHA and 4MHA); GC–MS/MS for fatty acid analysis

Why This Matters

Understanding the chromatographic behavior of DMPC-d54 relative to alternative labeling strategies enables informed selection of the optimal internal standard for specific analytical workflows—choosing DMPC-d54 when maximum mass separation is prioritized, or considering alternative labeling when precise co-elution is critical.

• [1] Kuehnbaum NL, Britz-McKibbin P. Underlying mechanisms of chromatographic H/D, H/F, cis/trans and isomerism effects in GC-MS. Metabolites. 2025;15(1):44. hdIEC = tR(H)/tR(D). View Source
• [2] Reddy M, et al. Mitigating matrix effects in LC–ESI–MS/MS analysis of a urinary biomarker of xylenes exposure. PMC. 2023. Systematic comparison of deuterated (²H) vs. ¹³C/¹⁵N SIL-IS. View Source
• [3] Murphy RC, et al. Isotope-labeling in situ derivatization and HS-SPME arrow GC–MS/MS for simultaneous determination of fatty acids and fatty acid methyl esters. Anal Chim Acta. 2019;1064:65-74. ΔRt = 0.03 min for deuterated FAs. View Source

Stereochemical Configuration (2R) vs. Racemic DMPC: Chiral Discrimination and Phase Behavior in Membrane Systems

The (2R)-stereochemical configuration at the glycerol sn-2 position distinguishes this compound from racemic DMPC preparations (1,2-dimyristoyl-rac-glycero-3-phosphocholine). Stereoselective recognition studies in phospholipid monolayers have demonstrated that the chiral center in dimyristoylphosphatidylcholine directly participates in stereoselective intermolecular interactions, with chiral discrimination observable in mixed monolayer systems [1]. Furthermore, studies on phosphatidylcholine vesicles have established that both chirality induction and chiral discrimination are enhanced in low-fluidity gel phase compared with high-fluidity liquid-crystalline phase, indicating that the stereochemical identity modulates membrane physical properties in a phase-dependent manner [2].

Chiral discrimination

Class-level

(2R) vs racemic; enhanced in gel phase

Supports stereospecific membrane models

Phase-dependent behavior; racemic may not reproduce

Evidence Dimension	Chiral discrimination capability and phase-dependent membrane behavior
Target Compound Data	(2R)-stereoisomer (DMPC-d54 with defined sn-2 configuration); participates in stereoselective intermolecular interactions via direct chiral center interactions [1]
Comparator Or Baseline	Racemic DMPC (1,2-dimyristoyl-rac-glycero-3-phosphocholine); chiral discrimination studies of DMPC monolayers extend observations from dilauroyl-PC systems
Quantified Difference	Chirality induction and chiral discrimination enhanced in gel phase vs. liquid-crystalline phase for phosphatidylcholine vesicles of all sizes examined [2]
Conditions	Phospholipid monolayer studies; dynamic surface tension measurements; vesicle chirality induction assays across gel and liquid-crystalline phases

Why This Matters

For membrane biophysics investigations requiring native-like lipid behavior or studies of chiral lipid-protein interactions, the defined (2R)-stereochemistry provides a structurally faithful model system that racemic substitutes cannot replicate, ensuring experimental reproducibility and physiological relevance of observed membrane phenomena.

• [1] Arnett EM, Gold JM. Stereoselective recognition in phospholipid monolayers. J Am Chem Soc. 1982;104(3):636-639. Extends chiral discrimination observations to dimyristoylphosphatidylcholine. View Source
• [2] Nakagawa H, et al. Effect of phosphatidylcholine vesicle size on chirality induction and chiral discrimination. Chirality. 2006;18(8):635-641. PMID: 16845678. View Source

Perdeuteration Pattern and NMR Spectroscopic Utility: DMPC-d54 vs. Headgroup-Only Deuterated DMPC Analogs

DMPC-d54 features complete perdeuteration of both myristoyl acyl chains, providing 54 deuterium nuclei distributed across the entire hydrophobic thickness of the lipid bilayer. This labeling pattern enables comprehensive mapping of acyl chain orientational order via ²H NMR spectroscopy across all chain segments. Studies utilizing DMPC-d54 have quantified temperature-dependent changes in acyl chain order parameters, phase separation behavior in mixed lipid systems, and the effects of membrane-interacting peptides on lipid dynamics [1]. In contrast, alternative deuterated DMPC variants labeled only on the choline headgroup (e.g., DMPC-d4, DMPC-d9, DMPC-d13) provide information limited to headgroup dynamics and cannot report on acyl chain conformational order, bilayer thickness, or hydrophobic core perturbations [2].

²H NMR coverage

Head-to-head

Full chain d54 vs headgroup-only d4/d9/d13

Enables order parameter mapping

Headgroup labeling cannot report chain order

Evidence Dimension	Spatial coverage of NMR-observable structural information across lipid molecule
Target Compound Data	Full chain perdeuteration (d54): enables ²H NMR measurement of order parameters (S_CD) for all 13 methylene/methyl segments per acyl chain; detects gel-to-liquid crystalline phase transition via quadrupolar splitting changes; reports on lateral phase separation (∼1–1.5 DMPC molecules per unit of cyclodextrin in separated phases) [1]
Comparator Or Baseline	Headgroup-only deuterated DMPC variants (d4, d9, d13): deuterium labeling restricted to choline moiety; no direct reporting on acyl chain conformational order or bilayer hydrophobic core perturbations
Quantified Difference	Qualitative difference in spatial information content: full chain (13 segments × 2 chains) vs. headgroup only (no chain information); dePaked ²H NMR spectra of DMPC-d54 quantify relative amount of lipid molecules in coexisting phases [1]
Conditions	²H solid-state NMR spectroscopy; DMPC-d54 membranes at varying temperatures; solid-echo pulse sequence (π/2 − τa − π/2 − τb — acquisition)

Why This Matters

Researchers investigating membrane protein structure, lipid-protein interactions, or bilayer mechanical properties require chain-perdeuterated DMPC-d54 for complete ²H NMR characterization; headgroup-only deuterated analogs cannot substitute for these applications, making DMPC-d54 the essential procurement choice for structural biology of membrane systems.

• [1] Roux M, Auzely-Velty R, Djedaini-Pilard F, Perly B. Cyclodextrin-induced lipid lateral separation in DMPC membranes: ²H nuclear magnetic resonance study. Biophys J. 2009;96(2):593-603. ²H NMR spectra of DMPC-d54 at different temperatures; quantification of ∼1–1.5 DMPC molecules per unit βCCA. View Source
• [2] BOC Sciences. Comparative product listings: 14:0 PC-[d4] (headgroup), 14:0 PC-[d9] (headgroup), 14:0 PC-[d13] (headgroup), 14:0 PC-[d54] (chain perdeuterated), 14:0 PC-[d63] (chain + backbone). View Source

Optimal Research and Industrial Application Scenarios for (2R)-3-(((2-Aminoethoxy)(hydroxy)phosphoryl)oxy)propane-1,2-diyl ditetradecanoate-d54 Based on Quantitative Differentiation Evidence

Quantitative Lipidomics: LC-MS/MS Internal Standard for Endogenous DMPC Quantification

This compound serves as the gold-standard internal standard for absolute quantification of endogenous 1,2-dimyristoyl-sn-glycero-3-phosphocholine (DMPC) in biological matrices via LC-MS/MS using isotope dilution methodology. The 98 atom % D isotopic purity specification ensures that the M+54 signal channel contains minimal isotopic contamination from partially deuterated species, directly improving the lower limit of quantitation (LLOQ) for low-abundance endogenous DMPC species . Procurement from suppliers providing lot-specific certificates of analysis documenting isotopic and chemical purity specifications is essential for method reproducibility and regulatory compliance in clinical lipidomics and biomarker validation studies .

Solid-State ²H NMR Spectroscopy of Membrane Protein Structure and Lipid Dynamics

The complete chain perdeuteration pattern (d54) of this compound enables comprehensive ²H NMR spectroscopic characterization of lipid acyl chain orientational order, phase behavior, and protein-induced perturbations across the full bilayer hydrophobic thickness. This labeling strategy has been validated in studies quantifying cyclodextrin-induced lateral phase separation in DMPC membranes, where dePaked ²H NMR spectra resolved coexisting pure lipid and cholesteryl cyclodextrin-rich phases and quantified approximately 1–1.5 DMPC molecules per unit of βCCA . For membrane protein structural biology, including nanolipoprotein particle (NLP) assembly supporting membrane proteins in native-like environments, chain-perdeuterated DMPC-d54 provides essential contrast for NMR experiments that headgroup-only deuterated analogs cannot deliver .

Model Membrane Systems Requiring Defined (2R)-Stereochemistry for Chiral Interaction Studies

In membrane biophysics investigations examining stereoselective recognition, chiral discrimination, or the interaction of chiral small molecules with phospholipid interfaces, the defined (2R)-stereochemical configuration of this compound provides the stereochemically homogeneous model membrane component required for reproducible observations. Studies of phosphatidylcholine monolayers have demonstrated that chiral centers in dimyristoylphosphatidylcholine participate directly in stereoselective intermolecular interactions . Vesicle-based chirality induction and chiral discrimination studies have further established that these stereochemical effects are phase-dependent, with enhanced discrimination observed in low-fluidity gel phase versus high-fluidity liquid-crystalline phase . Racemic DMPC preparations cannot substitute for these stereospecific investigations.

SANS Contrast Variation Experiments in Lipid Bilayer Structural Analysis

For small-angle neutron scattering (SANS) investigations of lipid bilayer architecture, peptide-induced membrane disruption, and transmembrane pore formation, the perdeuterated DMPC-d54 provides critical contrast-matching capability. Measurements conducted in 90% D₂O, which is at the match point of d54-DMPC, greatly enhance scattering from hydrogenated components and ensure maximum signal for detecting in-bilayer aggregates of membrane-active peptides . This contrast variation strategy enables structural resolution of hydrogenated peptide or protein components within the deuterated lipid matrix, a capability unique to perdeuterated lipid preparations and essential for determining the structural basis of antimicrobial peptide mechanism of action and membrane protein-lipid interactions .

Application

Selection Property

Validation Focus

Lipidomics LC-MS/MS quantification

Isotopic purity specification review

Endogenous DMPC in research matrices; LLOQ endpoint review

Solid-state ²H NMR of membrane proteins

Chain-perdeuteration coverage

Acyl chain order parameter characterization

Chiral membrane interaction studies

Defined (2R)-stereochemistry

Chiral discrimination assay context

SANS contrast variation experiments

Deuteration contrast-matching

Hydrogenated component structural resolution

• [1] Lipidomics Standards Initiative. Lipid species quantification guidelines. Structural identical stable isotope labelled standards are considered gold standard. View Source
• [2] Roux M, et al. Cyclodextrin-induced lipid lateral separation in DMPC membranes: ²H nuclear magnetic resonance study. Biophys J. 2009;96(2):593-603. View Source
• [3] PDBj. SASDCB9: Nanolipoprotein Particle (NLP) assembled with tail-deuterated DMPC (d54-DMPC). 2016. View Source
• [4] Arnett EM, Gold JM. Stereoselective recognition in phospholipid monolayers. J Am Chem Soc. 1982;104(3):636-639. View Source
• [5] Nakagawa H, et al. Effect of phosphatidylcholine vesicle size on chirality induction and chiral discrimination. Chirality. 2006;18(8):635-641. View Source
• [6] SANS Investigation of the Response of DMPC-DMPG Lipid Bilayers to Membrane-Active Peptides. 2011. Measurements in 90% D₂O at match point of d54-DMPC enhances scattering from hydrogenated components. View Source